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Compound of Interest

Compound Name: Muscarine

Cat. No.: B1676868

Introduction

Muscarine is a potent, naturally occurring alkaloid and the first parasympathomimetic
substance to be isolated and studied.[1] It exerts its physiological effects by acting as a
selective agonist at muscarinic acetylcholine receptors (mMAChRS).[2] While famously
associated with the Amanita muscaria mushroom, it is present in only trace amounts in that
species.[3][4] Significantly higher and more toxicologically relevant concentrations are found in
various species of the Inocybe and Clitocybe genera.[3][4]

This document provides a comprehensive guide for the isolation, purification, and quantification
of muscarine from mushroom samples. It is intended for researchers, toxicologists, and drug
development professionals, offering detailed experimental protocols, quantitative data, and
visual diagrams of the relevant biological pathways and experimental workflows.

Quantitative Data Summary

The concentration of muscarine varies significantly among different mushroom species. The
following tables summarize key quantitative data regarding muscarine content and its toxicity.

Table 1: Muscarine Concentrations in Various Mushroom Species
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. Muscarine Concentration
Mushroom Species . Reference(s)
(% of fresh weight)

Amanita muscaria ~0.0003% [2]1[4][5]

Inocybe species Up to 1.6% [2][4]

| Clitocybe species | Up to 1.6% |[2][5] |

Table 2: Acute Toxicity of Muscarine

. Route of LDso (Lethal Dose,
Species o ] Reference(s)
Administration 50%)

| Mouse | Intravenous (IV) | 0.23 mg/kg |[2] |

Mechanism of Action: Muscarinic Receptor
Signaling

Muscarine functions as an agonist at the five subtypes of muscarinic acetylcholine receptors
(M1-M5), which are G-protein coupled receptors (GPCRSs).[2] The primary signaling cascades
activated by muscarine depend on the receptor subtype and the G-protein to which it couples.

M1, M3, and M5 receptors preferentially couple to Gg/11 proteins, while M2 and M4 receptors
couple to Gi/o proteins.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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